Cas no 388627-21-2 (4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide)

• Product Name: 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide
• CAS No: 388627-21-2
• MF: C₁₆H₁₂N₄O₃S₂
• MW: 372.421480178833
• CID: 6780794
• PubChem ID: 135421144
• Update Time: 2026-03-12

4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 388627-21-2
• GSK screening, 32
• GW297361X
• NSC756288
• NSC756210
• AB01092356-01
• NSC-756210
• 4-[[(6,7-Dihydro-7-oxo-8H-pyrrolo[2,3-g]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide
• HY-153556
• CS-0783768
• BDBM153735
• NSC-756288
• CHEMBL271595
• GW297361
• CHEMBL1794055
• HMS3305N19
• HMS3305D17
• EX-A7939G
• 4-(((7-Oxo-6,7-dihydro-8H-thiazolo[5,4-e]indol-8-ylidene)methyl)amino)benzenesulfonamide
• 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide
• HMS3303D16
• GW589933X
• HMS3303F21
• NCGC00242176-01
• AB01092345-01
• NCGC00242111-01

• Inchi： 1S/C16H12N4O3S2/c17-25(22,23)10-3-1-9(2-4-10)18-7-11-14-12(20-16(11)21)5-6-13-15(14)24-8-19-13/h1-8,20-21H,(H2,17,22,23)/b18-7+
• InChI Key： OTEUBDUXVNFEFC-CNHKJKLMSA-N
• SMILES： S1C=NC2=CC=C3C(=C12)C(/C=N/C1C=CC(=CC=1)S(N)(=O)=O)=C(N3)O

Computed Properties

• Exact Mass: 372.03508260g/mol
• Monoisotopic Mass: 372.03508260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 158Ų

Additional information on 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide

Comprehensive Analysis of 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide (CAS No. 388627-21-2)

The compound 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide (CAS No. 388627-21-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This heterocyclic sulfonamide derivative features a pyrrolobenzothiazole core, which is increasingly studied for its bioactive potential. Researchers are particularly interested in its Z-configuration and the sulfonamide moiety, which may contribute to its interaction with biological targets.

In the context of current scientific trends, this compound aligns with the growing demand for small-molecule modulators in drug discovery. Its benzothiazole scaffold is frequently explored in the development of kinase inhibitors and anti-inflammatory agents, making it a subject of interest for researchers investigating cancer therapeutics and immune system regulation. The presence of the sulfonamide group further enhances its potential as a protease inhibitor, a hot topic in COVID-19-related research and other viral studies.

From a synthetic chemistry perspective, the pyrrolo[2,3-g][1,3]benzothiazole system in this compound represents a challenging yet rewarding target for organic synthesis optimization. Recent publications highlight innovative methods for constructing similar frameworks using catalyzed cyclization reactions or microwave-assisted synthesis—techniques that dominate modern green chemistry discussions. The compound's fluorescence properties, implied by its conjugated system, also make it relevant to materials science applications like OLED development and biomolecular imaging.

Analytical characterization of CAS 388627-21-2 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR, reflecting the compound's structural complexity. Its logP value and solubility profile are frequently analyzed parameters, as these determine its drug-likeness—a key consideration in preclinical development. The Z-alkenyl configuration introduces interesting stereochemical aspects that may influence its molecular recognition properties.

In computational chemistry circles, derivatives of 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide are increasingly modeled using density functional theory (DFT) to predict their electronic properties and protein-binding affinities. This aligns with the pharmaceutical industry's shift toward AI-driven drug design, where such compounds serve as valuable test cases for machine learning algorithms predicting bioactivity.

The safety profile of this compound remains an active area of investigation, with particular focus on its metabolic stability and potential cytochrome P450 interactions. These studies are crucial given the current regulatory emphasis on ADME/Tox properties in early-stage drug candidates. While not classified as hazardous, proper handling protocols are recommended due to its photosensitive nature—a characteristic shared by many polycyclic heteroaromatics.

From a commercial perspective, 388627-21-2 is primarily available as a research chemical for academic and industrial laboratories. Its pricing reflects the complexity of its synthesis, with current market trends showing increased demand for such specialty intermediates in fragment-based drug discovery programs. The compound's patent landscape reveals interesting opportunities for novel applications, particularly in personalized medicine approaches targeting specific enzyme isoforms.

Future research directions for this compound class may explore its potential in photodynamic therapy (given its chromophore characteristics) or as a chemical probe for studying protein-protein interactions. The integration of its core structure into PROTAC molecules represents another cutting-edge application area. As the scientific community continues to investigate structure-activity relationships in complex heterocycles, 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide will likely remain a compound of significant interest across multiple disciplines.